Cas no 1987-50-4 (4-Heptylphenol)

• Product Name: 4-Heptylphenol
• CAS No: 1987-50-4
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD00041751
• CID: 84054
• PubChem ID: 87570992
• Update Time: 2025-05-26

4-Heptylphenol Chemical and Physical Properties

Names and Identifiers

• 4-n-Heptylphenol
• 4-Heptylphenol
• 4-n-Heptylphenolneat
• 4-heptyl-pheno
• 4-n-Heptyl-Phenol
• PARA-HEPTYLPHENOL
• para-n-heptylphenol
• Phenol,4-heptyl
• p-heptylphenol
• p-n-heptylphenol
• Phenol,4-heptyl-
• 4-(Hept-1-yl)phenol
• 4-Heptylphenol,98%
• I743Z35DVB
• W-107667
• DTXSID2037714
• HEPTANYL-P-PHENOL
• CAS-1987-50-4
• 1987-50-4
• AKOS002685653
• NCGC00255407-01
• 72624-02-3
• F17029
• SCHEMBL184174
• Phenol, 4-heptyl-
• 4-Heptyl-phenol
• to_000013
• FT-0618580
• EINECS 217-862-0
• p-heptyl phenol
• UNII-I743Z35DVB
• CHEMBL149752
• Tox21_301548
• AS-47932
• DTXCID209036
• DB03941
• H0615
• MFCD00041751
• 34D - WFD D
• EINECS 276-743-1
• CHEBI:34438
• NS00015628
• PHENOL, P-HEPTYL-
• BIDD:ER0405
• NCGC00249614-01
• A814024
• Q27094802
• p-Hydroxyheptylbenzene
• EC 276-743-1
• SGCUT00006
• 4-Heptylphenol #
• P-HYDROXY-N-HEPTYLBENZENE
• 4-Heptylphenol, AldrichCPR

• MDL： MFCD00041751
• Inchi： 1S/C13H20O/c1-2-3-4-5-6-7-12-8-10-13(14)11-9-12/h8-11,14H,2-7H2,1H3
• InChI Key： KNDDEFBFJLKPFE-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 192.15100
• Monoisotopic Mass: 192.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: solid
• Density: 0.9402 (estimate)
• Melting Point: 26-28 °C
• Boiling Point: 156 °C (9 mmHg)
• Flash Point: 156°C/9mm
• Refractive Index: 1.506-1.508
• PSA: 20.23000
• LogP: 3.90510
• Solubility: Not determined

4-Heptylphenol Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：2430
• Hazard Category Code： 34-41
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Heptylphenol

Comprehensive Overview of 4-Heptylphenol (CAS No. 1987-50-4): Properties, Applications, and Industry Insights

4-Heptylphenol (CAS No. 1987-50-4) is a versatile organic compound belonging to the alkylphenol family. With its unique molecular structure featuring a heptyl group attached to the phenol ring at the fourth position, this compound has garnered significant attention in industrial and research applications. Its chemical formula, C₁₃H₂₀O, and molecular weight of 192.30 g/mol make it a valuable intermediate in synthetic chemistry.

The growing interest in 4-Heptylphenol is evident from the surge in searches for terms like "4-Heptylphenol uses," "CAS 1987-50-4 safety data," and "alkylphenol derivatives." Researchers and manufacturers are particularly intrigued by its role as a precursor in polymer production, surfactant formulations, and specialty chemicals. Its balanced hydrophobic-hydrophilic properties, derived from the heptyl chain, enable tailored performance in emulsifiers and stabilizers.

From an environmental perspective, 4-Heptylphenol aligns with current trends in "green chemistry alternatives" and "sustainable industrial additives." While not classified as hazardous under standard regulations, modern studies focus on optimizing its biodegradation profile. This responsiveness to ecological concerns positions 1987-50-4 as a compound of interest for developing eco-friendlier formulations in coatings and adhesive technologies.

In material science applications, 4-Heptylphenol demonstrates remarkable compatibility with epoxy resins and polycarbonates. Industry professionals frequently search for "phenolic compounds in polymer modification" and "heptyl-substituted phenol performance," reflecting its importance in enhancing thermal stability and mechanical properties. The compound's ability to act as a chain terminator during polymerization makes it invaluable for controlling molecular weight distributions.

The analytical characterization of CAS 1987-50-4 typically involves advanced techniques such as GC-MS and HPLC, with researchers often inquiring about "4-Heptylphenol analytical methods" and "purity testing protocols." Its distinct spectroscopic signatures, including characteristic IR absorption at 3350 cm^-1 (O-H stretch) and ¹H NMR peaks at δ 6.7-7.2 ppm (aromatic protons), facilitate precise identification in complex matrices.

Emerging applications of 4-Heptylphenol in the personal care sector have sparked queries about "phenolic compounds in cosmetics" and "safe alkylphenols in formulations." While not a primary active ingredient, its derivatives contribute to preservative systems and viscosity modifiers in select products. Regulatory-compliant usage levels and thorough safety assessments remain crucial considerations for such applications.

From a commercial standpoint, the global market for 4-Heptylphenol reflects broader trends in "specialty chemicals demand growth." Suppliers emphasize consistent quality parameters including minimum 98% purity, low water content (<0.1%), and controlled residual solvent levels. Packaging typically involves corrosion-resistant containers to maintain stability during storage and transportation.

Future research directions for 1987-50-4 may explore its potential in "bio-based material synthesis" and "advanced composite systems." The compound's structural flexibility allows for innovative modifications, addressing industry needs for high-performance additives with reduced environmental impact. Such developments would further solidify 4-Heptylphenol's position in the value chain of functional chemicals.